Cas no 1240565-18-7 (1-(3-chloro-2-fluorophenyl)methylpiperazine)

• Product Name: 1-(3-chloro-2-fluorophenyl)methylpiperazine
• CAS No: 1240565-18-7
• MF: C₁₁H₁₄ClFN₂
• MW: 228.693665027618
• MDL: MFCD16811210
• CID: 4690045
• PubChem ID: 50999892
• Update Time: 2025-06-12

1-(3-chloro-2-fluorophenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chloro-2-fluorophenyl)methyl]piperazine
• 1-(3-Chloro-2-fluorobenzyl)piperazine
• 1-(3-chloro-2-fluorophenyl)methylpiperazine

• MDL： MFCD16811210
• Inchi： 1S/C11H14ClFN2/c12-10-3-1-2-9(11(10)13)8-15-6-4-14-5-7-15/h1-3,14H,4-8H2
• InChI Key： DMXMRGJIULSPNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(3-chloro-2-fluorophenyl)methylpiperazine

Comprehensive Overview of 1-(3-chloro-2-fluorophenyl)methylpiperazine (CAS No. 1240565-18-7)

1-(3-chloro-2-fluorophenyl)methylpiperazine, identified by its CAS number 1240565-18-7, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine backbone and halogenated phenyl group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The compound's molecular structure features a 3-chloro-2-fluorophenyl moiety attached to a methylpiperazine group, a combination that enhances its reactivity and binding affinity. This structural configuration is frequently studied in the context of central nervous system (CNS) drug development, where such derivatives are known to interact with neurotransmitter receptors. Given the growing demand for novel neurotherapeutic agents, 1-(3-chloro-2-fluorophenyl)methylpiperazine is a subject of ongoing investigations.

In recent years, the compound has been linked to discussions around precision medicine and targeted drug delivery, two hot topics in the pharmaceutical industry. Its potential role in personalized treatment strategies aligns with the broader trend of tailoring therapies to individual patient needs. Additionally, its synthetic versatility makes it a valuable building block for medicinal chemistry, particularly in the design of small-molecule inhibitors.

From a synthetic chemistry perspective, CAS 1240565-18-7 is often highlighted for its efficient synthesis routes and high purity yields. These attributes are critical for scaling up production in pharmaceutical manufacturing. The compound's stability under various conditions also makes it a reliable intermediate in multi-step synthetic processes. Researchers frequently search for optimized synthesis protocols to improve cost-effectiveness and reduce environmental impact.

Another area of interest is the compound's potential application in bioimaging and diagnostic tools. Its fluorine component, in particular, is advantageous for PET (positron emission tomography) tracer development, a rapidly advancing field in medical imaging. This aligns with the increasing focus on non-invasive diagnostic techniques and early disease detection, which are highly searched topics in healthcare forums.

For those exploring structure-activity relationships (SAR), 1-(3-chloro-2-fluorophenyl)methylpiperazine offers a compelling case study. Its halogen substituents and piperazine ring provide insights into how minor structural changes can influence biological activity. This is particularly relevant in the context of drug repurposing, a strategy gaining traction due to its potential to accelerate the development of new therapies.

In summary, 1-(3-chloro-2-fluorophenyl)methylpiperazine (CAS 1240565-18-7) is a multifaceted compound with broad implications for pharmaceutical research and biotechnology. Its unique properties and versatile applications make it a valuable subject for both academic and industrial investigations. As the demand for innovative therapeutic solutions grows, this compound is likely to remain a key player in the evolving landscape of drug discovery.